Cas no 330215-47-9 (2-chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide)

• Product Name: 2-chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide
• CAS No: 330215-47-9
• MF: C₁₃H₇ClF₂N₂O₃
• MW: 312.656089067459
• MDL: MFCD01215283
• CID: 3109597
• PubChem ID: 776265
• Update Time: 2025-05-20

2-chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide
• SCHEMBL18146244
• MS-10015
• AK-968/11368790
• 330215-47-9
• STK084740
• Z30802628
• N-(2,4-DIFLUOROPHENYL)(2-CHLORO-5-NITROPHENYL)FORMAMIDE
• SR-01000425708
• MFCD01215283
• FNA21547
• AKOS001107800
• SR-01000425708-1

• MDL： MFCD01215283
• Inchi： 1S/C13H7ClF2N2O3/c14-10-3-2-8(18(20)21)6-9(10)13(19)17-12-4-1-7(15)5-11(12)16/h1-6H,(H,17,19)
• InChI Key： GCBGTZSAHMPGPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(NC1C=CC(=CC=1F)F)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.0113261Da
• Monoisotopic Mass: 312.0113261Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide

Introduction to 2-Chloro-N-(2,4-Difluorophenyl)-5-Nitrobenzamide (CAS No. 330215-47-9)

2-Chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide is a highly specialized organic compound with the CAS registry number 330215-47-9. This compound belongs to the class of benzamides, which are widely studied in pharmaceutical chemistry due to their potential bioactivity and versatility in drug design. The structure of 2-chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide features a benzene ring substituted with chlorine at position 2, a nitro group at position 5, and an amide group attached to a difluorophenyl moiety. This combination of functional groups makes it a promising candidate for various applications in the fields of medicine, agriculture, and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide, allowing researchers to explore its properties in greater depth. The compound's unique structure has been leveraged in the development of novel therapeutic agents, particularly in the realm of oncology. Studies have shown that 2-chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide exhibits selective cytotoxicity against cancer cells, making it a potential candidate for anti-cancer drug development.

The synthesis of 2-chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide involves a multi-step process that incorporates advanced catalytic techniques and green chemistry principles. Researchers have optimized reaction conditions to enhance yield and minimize environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the amide bond while maintaining high purity levels.

In terms of pharmacokinetics, 2-chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide demonstrates favorable absorption and distribution profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential efficacy in treating diseases with systemic involvement. Additionally, preliminary toxicity studies indicate that the compound has a relatively low toxicity profile compared to traditional chemotherapeutic agents.

The application of CAS No. 330215-47-9 extends beyond pharmaceuticals into agrochemicals. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a potential candidate for developing eco-friendly pesticides. Recent research has focused on its role as a biocontrol agent against fungal pathogens in crops, showcasing its versatility across different scientific domains.

From a structural standpoint, 2-chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide exhibits interesting electronic properties due to the electron-withdrawing effects of the nitro and fluoro groups. These properties have been exploited in the design of advanced materials for electronic applications. For example, studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where its electron transport capabilities contribute to enhanced device performance.

In conclusion, CAS No. 330215-47-9, or 2-chloro-N-(2,4-difluorophenyl)-5-nitrobenzamide, represents a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in advancing modern science and technology.